![molecular formula C19H27N3O3S B5566305 3-[2-(dimethylamino)ethyl]-8-[4-(methylthio)benzoyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one](/img/structure/B5566305.png)
3-[2-(dimethylamino)ethyl]-8-[4-(methylthio)benzoyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-[2-(dimethylamino)ethyl]-8-[4-(methylthio)benzoyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one is a useful research compound. Its molecular formula is C19H27N3O3S and its molecular weight is 377.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 377.17731291 g/mol and the complexity rating of the compound is 512. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antihypertensive Activity
One significant application of related compounds to 3-[2-(Dimethylamino)ethyl]-8-[4-(Methylthio)benzoyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one is in the development of antihypertensive agents. Research has shown that these compounds can act as alpha-adrenergic blockers, with some variations showing specific antagonism towards alpha 1 or alpha 2-adrenoceptors. This property is valuable for managing high blood pressure and related cardiovascular conditions (Caroon et al., 1981).
Novel Spiropiperidines and Tachykinin NK2 Receptor Antagonism
Another application area is the development of novel spiropiperidines as potent and selective non-peptide tachykinin NK2 receptor antagonists. These compounds, including variants of 1-oxa-3,8-diazaspiro[4.5]decan-2-one, have been shown to exhibit significant NK2 receptor binding affinity, indicating potential therapeutic applications in conditions such as bronchoconstriction (Smith et al., 1995).
Antibacterial Applications of Hydantoin-Containing Polymers
Research has also explored the antibacterial activities of compounds containing the diazaspiro[4.5]decan-2-one structure. These studies have led to the development of novel N-halamine polymeric biocides, which demonstrate high antibacterial efficacy against pathogens like Escherichia coli. The antibacterial properties of these compounds are both durable and regenerable, making them promising for various medical and sanitary applications (Sun & Sun, 2001).
Muscarinic Agonist Activities
1-Oxa-8-azaspiro[4.5]decanes, closely related to the specified compound, have been synthesized and assessed as M1 muscarinic agonists. These compounds are being investigated for their potential in the treatment of symptoms related to Alzheimer's disease. They have shown promising results in ameliorating scopolamine-induced impairment in rat passive avoidance tasks and inducing muscarinic activities like hypothermia, tremor, and salivation (Tsukamoto et al., 1995).
properties
IUPAC Name |
3-[2-(dimethylamino)ethyl]-8-(4-methylsulfanylbenzoyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27N3O3S/c1-20(2)12-13-22-14-19(25-18(22)24)8-10-21(11-9-19)17(23)15-4-6-16(26-3)7-5-15/h4-7H,8-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOEGUYKLKGIWQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCN1CC2(CCN(CC2)C(=O)C3=CC=C(C=C3)SC)OC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.